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Compound of Interest

Compound Name: 6-Bromo-2-naphthol

Cat. No.: B032079 Get Quote

An in-depth exploration of the synthesis, properties, and burgeoning applications of 6-Bromo-
2-naphthol, a pivotal intermediate in organic and medicinal chemistry.

For Immediate Release:

This technical guide serves as a comprehensive resource for researchers, scientists, and

professionals in drug development on the chemical intermediate, 6-Bromo-2-naphthol. This

document outlines its fundamental properties, established synthesis protocols, and explores its

expanding role in various scientific domains, from pharmaceuticals to materials science.

Core Chemical and Physical Properties
6-Bromo-2-naphthol (CAS No. 15231-91-1) is a halogenated aromatic compound, appearing

as an off-white to slightly beige or pink crystalline powder.[1][2][3][4] Its core structure consists

of a naphthalene ring substituted with a hydroxyl group at the 2-position and a bromine atom at

the 6-position.[5][6] This substitution pattern imparts a unique reactivity profile, making it a

valuable precursor in diverse synthetic applications.[6][7]

Table 1: Physicochemical Properties of 6-Bromo-2-naphthol
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Property Value References

Molecular Formula C₁₀H₇BrO [3][8]

Molecular Weight 223.07 g/mol [3][8]

Melting Point 121-129 °C [1][2][3][8][9]

Boiling Point
200-205 °C at 20 mmHg

(0.267 kPa)
[1][9]

Appearance Off-white to beige/pink powder [2][3][4]

Solubility

Soluble in benzene, ethanol,

and acetone; sparingly soluble

in water.

[1][5]

Synthesis of 6-Bromo-2-naphthol: Experimental
Protocols
The synthesis of 6-Bromo-2-naphthol is most commonly achieved through the bromination of

2-naphthol followed by a reduction step. Several methods have been reported, with variations

in reagents and conditions.

Traditional Synthesis via Bromination and Reduction
with Tin
A well-established method involves the bromination of 2-naphthol to yield 1,6-dibromo-2-

naphthol, which is then selectively reduced.[9][10]

Experimental Protocol:

Bromination: In a round-bottomed flask equipped with a dropping funnel and a reflux

condenser, place 144 g (1 mole) of 2-naphthol and 400 ml of glacial acetic acid.[9]

Slowly add a solution of 320 g (2 moles) of bromine in 100 ml of glacial acetic acid through

the dropping funnel over 15-30 minutes, with gentle shaking. The reaction is exothermic, and

cooling may be necessary.[9][10]
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After the addition is complete, add 100 ml of water and heat the mixture to boiling.[9]

Reduction: Cool the mixture to 100°C and add 25 g of mossy tin. Continue boiling until the tin

dissolves. Repeat this with a second 25 g portion of tin. Finally, add a third portion of 100 g of

tin (total of 150 g).[9][10]

Boil the mixture for 3 hours.[9]

Cool the reaction to 50°C and filter to remove tin salts. Wash the collected solids with 100 ml

of cold acetic acid and combine the filtrates.[9]

Pour the filtrate into 3 liters of cold water to precipitate the crude 6-Bromo-2-naphthol.[9]

Filter the precipitate, wash with cold water, and dry at 100°C. The crude product can be

purified by vacuum distillation and recrystallization from a mixture of acetic acid and water to

yield a white product.[9] The yield of the crude product is typically high, around 96-100%.[9]

2-Naphthol 1,6-Dibromo-2-naphtholBromine, Acetic Acid 6-Bromo-2-naphtholTin, Acetic Acid/HCl

Click to download full resolution via product page

Synthesis of 6-Bromo-2-naphthol Workflow.

Alternative Synthesis and Purification Methods
Other reported synthesis methods include the reduction of 1,6-dibromo-2-naphthol using

hydriodic acid or stannous chloride.[9][11] A newer, patented process utilizes hydrogen

peroxide and ferric bromide for bromination, followed by reduction with nano Pd/Fe, reporting a

yield of 95.3% and purity of 99.55%.[1] Purification can also be achieved by crystallization from

ethanol or a benzene/petroleum ether mixture.[2][3]

Potential Applications of 6-Bromo-2-naphthol
6-Bromo-2-naphthol is a versatile intermediate with applications spanning several fields of

chemical science.[1][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

http://orgsyn.org/demo.aspx?prep=cv3p0132
http://orgsyn.org/demo.aspx?prep=cv3p0132
https://www.youtube.com/watch?v=QBjxuqlkXgI
http://orgsyn.org/demo.aspx?prep=cv3p0132
http://orgsyn.org/demo.aspx?prep=cv3p0132
https://www.benchchem.com/product/b032079?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv3p0132
http://orgsyn.org/demo.aspx?prep=cv3p0132
http://orgsyn.org/demo.aspx?prep=cv3p0132
https://www.benchchem.com/product/b032079?utm_src=pdf-body-img
https://www.benchchem.com/product/b032079?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv3p0132
https://www.chemicalbook.com/synthesis/6-bromo-2-naphthol.htm
https://wap.guidechem.com/question/what-is-6-bromo-2-naphthol-and-id130452.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8731186.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8731186_EN.htm
https://www.benchchem.com/product/b032079?utm_src=pdf-body
https://www.benchchem.com/product/b032079?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-6-bromo-2-naphthol-and-id130452.html
https://cymitquimica.com/cas/15231-91-1/
https://www.nbinno.com/other-organic-chemicals/high-purity-6-bromo-2-naphthol-versatile-chemical-intermediate-organic-synthesis-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical Intermediate
A primary application of 6-Bromo-2-naphthol is as a key intermediate in the synthesis of non-

steroidal anti-inflammatory drugs (NSAIDs).[12] It is a precursor to 6-bromo-2-

methoxynaphthalene, which is then converted to drugs such as naproxen and nabumetone.[12]

This highlights its significance in medicinal chemistry and drug manufacturing. Furthermore, it

is described as a flavonoid molecule with potential steroid hormone activity that may be useful

in anticancer therapy.[2][3][13][14]

Synthesis Pathway

Potential Bioactivity

6-Bromo-2-naphthol

6-Bromo-2-methoxynaphthalene

Methylation

Anticancer Therapy Antibacterial Adjuvant

Naproxen Nabumetone

Click to download full resolution via product page

Pharmaceutical relevance of 6-Bromo-2-naphthol.

Organic Synthesis and Material Science
As a fundamental building block, 6-Bromo-2-naphthol is instrumental in the creation of a wide

array of complex organic molecules.[6][7] Its reactive sites—the hydroxyl group and the bromo-

substituted aromatic ring—allow for a variety of chemical transformations. It serves as a

precursor for:

Dye Intermediates: Used in the synthesis of various dyes.[1][15]
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Liquid Crystal Materials: A raw material for the production of liquid crystals.[1][16]

Agrochemicals: A building block for insecticides and germicides.[1][13]

Photoacid Catalysis: It has been shown to function as a photoacid catalyst for the synthesis

of acetals under visible light irradiation.[17]

Analytical and Biological Research
Recent studies have highlighted novel applications of 6-Bromo-2-naphthol in analytical and

biological research:

Room-Temperature Phosphorescence (RTP) Probe: It can form a complex with β-

cyclodextrin, which exhibits room-temperature phosphorescence.[14][18][19] This property

allows for its use in real-time monitoring of PCR reactions and quantification of nucleic acid

sequences.[18][19]

Synergistic Antibacterial Activity: 6-Bromo-2-naphthol has been shown to act synergistically

with the antibiotic polymyxin against Acinetobacter baumannii.[19] It appears to increase the

permeability of the bacterial cell membrane, enhancing the efficacy of the antibiotic.[19]

Table 2: Investigated Biological Activities of 6-Bromo-2-naphthol and its Derivatives
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Activity Target/Mechanism Compound Type Reference

Anticancer
Potential steroid

hormone activity
6-Bromo-2-naphthol [2][3][13][14]

Anticancer

Inhibition of HCT116,

PC9, and A549 cell

lines

Naphthoquinone-

naphthol derivatives
[20]

Antibacterial

Synergism with

polymyxin against

Acinetobacter

baumannii

6-Bromo-2-naphthol [19]

Antibacterial

Activity against

Staphylococcus

aureus and

Escherichia coli

Azo dye derivatives [18]

Spectroscopic Data
The structural characterization of 6-Bromo-2-naphthol is well-documented through various

spectroscopic techniques.

Table 3: Key Spectroscopic Data for 6-Bromo-2-naphthol

Technique Key Features Reference(s)

¹H NMR
Spectra available for structural

confirmation.
[21][22]

¹³C NMR
Data available for detailed

structural analysis.
[23]

IR Spectroscopy

Spectra available, showing

characteristic functional group

absorptions.

[23][24]

Mass Spectrometry
Molecular weight confirmed by

mass spectral data.
[25]
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Conclusion
6-Bromo-2-naphthol has emerged as a chemical intermediate of significant industrial and

academic interest. Its straightforward synthesis, coupled with its versatile reactivity, has

established its role in the production of pharmaceuticals and other fine chemicals. Ongoing

research continues to unveil new applications in areas such as analytical probes and

synergistic therapeutics, indicating a promising future for this multifaceted compound. This

guide provides a foundational understanding for researchers looking to explore the potential of

6-Bromo-2-naphthol in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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